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Compound of Interest

Compound Name: 2-Chloro-5-nitronicotinonitrile

Cat. No.: B1361125 Get Quote

Disclaimer: This document provides procedural guidance based on available safety information

for 2-Chloro-5-nitronicotinonitrile and general best practices for the disposal of hazardous

organic compounds. A complete Safety Data Sheet (SDS) for this specific compound (CAS No.

31309-08-7) was not publicly available at the time of writing. Therefore, it is imperative to

consult with your institution's Environmental Health and Safety (EHS) department and a

licensed hazardous waste disposal company to ensure full compliance with all local, regional,

and national regulations.

The proper disposal of 2-Chloro-5-nitronicotinonitrile, a halogenated and nitrated organic

nitrile, is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. This compound is classified as acutely toxic and an eye irritant, necessitating

stringent handling and disposal protocols.[1]

Immediate Safety and Handling Protocols
Before beginning any procedure that involves 2-Chloro-5-nitronicotinonitrile, ensure that all

necessary personal protective equipment (PPE) is worn and that all operations are conducted

within a certified chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[2][3]
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Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile). Inspect gloves for

any signs of degradation before use.[4]

Body Protection: A fully-buttoned laboratory coat is required.[4][5]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[2][3]

Step-by-Step Disposal Procedure
1. Waste Collection and Segregation:

Container: Collect waste 2-Chloro-5-nitronicotinonitrile and any contaminated materials

(e.g., pipette tips, absorbent pads, gloves) in a designated, leak-proof, and sealable

container that is chemically compatible with halogenated organic compounds.[6]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Chloro-5-nitronicotinonitrile," and its associated hazards (e.g., "Acute

Toxicity," "Eye Irritant").[1]

Segregation: This waste stream must be kept separate from other chemical wastes. Do not

mix with incompatible materials such as strong oxidizing agents, acids, or bases.[7]

Halogenated organic waste should be disposed of in its own designated container.[4]

2. Spill Management:

In the event of a small spill, ensure the area is well-ventilated and all ignition sources are

removed.[3][8]

Contain the spill and absorb it with an inert, non-combustible material such as vermiculite,

sand, or a commercial absorbent.[6]

Carefully sweep or scoop the absorbed material into the designated hazardous waste

container, avoiding the creation of dust.[6]

The spill area should be decontaminated with a suitable solvent, followed by washing with

soap and water. All materials used for cleanup are also considered hazardous waste and

must be placed in the same container.[6]
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3. Storage of Chemical Waste:

The sealed hazardous waste container should be stored in a designated, secure satellite

accumulation area while awaiting pickup.

This storage area must be a cool, dry, and well-ventilated location, away from heat and

ignition sources.[3][9]

4. Final Disposal:

The ultimate disposal of 2-Chloro-5-nitronicotinonitrile must be carried out by a licensed

hazardous waste disposal company or your institution's EHS department.[6][10]

Never attempt to dispose of this chemical down the drain or with regular laboratory trash.[4]

[5]

Provide the waste disposal professionals with comprehensive information about the waste,

including a copy of any available safety data.

Summary of Hazard Information
Parameter Information

CAS Number 31309-08-7

Molecular Formula C₆H₂ClN₃O₂[11][12]

Primary Hazards
Acute Toxicity (Oral), Serious Eye

Damage/Irritation[1]

Signal Word Danger[1]

Hazard Statements
H301 (Toxic if swallowed), H318 (Causes

serious eye damage)[1]

Storage Class Code

6.1C - Combustible, acute toxic Cat. 3 / toxic

compounds or compounds which cause chronic

effects[1]
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The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-5-
nitronicotinonitrile.
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-Chloro-5-nitronicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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